Cas no 2990-18-3 (1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-)
2990-18-3 structure
Product Name:1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
CAS No:2990-18-3
MF:C5H9N5O2
MW:171.157259702682
CID:278531
PubChem ID:6451496
Update Time:2025-04-19
1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino-
- 2-amino-3-(3-amino-1,2,4-triazol-1-yl)propanoic acid
- Α,3-DIAMINO-1H-1,2,4-TRIAZOLE-1-PROPANOIC ACID
- SCHEMBL5325695
- 3-(3-Imino-2,3-dihydro-1H-1,2,4-triazol-1-yl)alanine
- DTXSID80952351
- 2990-18-3
- alpha,3-Diamino-1H-1,2,4-triazole-1-propanoic acid
- 3-(3-amino-1h -1,2,4-triazol-1-yl)-2-aminopropionic acid
- 1H-1,2,4-Triazole-1-propanoic acid, alpha,3-diamino-
-
- Inchi: 1S/C5H9N5O2/c6-3(4(11)12)1-10-2-8-5(7)9-10/h2-3H,1,6H2,(H2,7,9)(H,11,12)
- InChI Key: BYXVMSJDNJUGKY-UHFFFAOYSA-N
- SMILES: OC(C(CN1C=NC(N)=N1)N)=O
Computed Properties
- Exact Mass: 171.07577
- Monoisotopic Mass: 171.075625
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 120
- XLogP3: -4
Experimental Properties
- Density: 1.84
- Boiling Point: 489.3°Cat760mmHg
- Flash Point: 249.7°C
- Refractive Index: 1.771
- PSA: 120.05
1H-1,2,4-Triazole-1-propanoicacid, a,3-diamino- Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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